Cas no 2241875-90-9 ((2-(ethoxy-d5)pyridin-4-yl)boronic acid)

• Product Name: (2-(ethoxy-d5)pyridin-4-yl)boronic acid
• CAS No: 2241875-90-9
• MF: C₇H₁₀BNO₃
• MW: 172.001010417938
• CID: 5142171
• Update Time: 2025-06-13

(2-(ethoxy-d5)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(ethoxy-d5)pyridin-4-yl)boronic acid

• Inchi： 1S/C7H10BNO3/c1-2-12-7-5-6(8(10)11)3-4-9-7/h3-5,10-11H,2H2,1H3/i1D3,2D2
• InChI Key： ZQABQGHEJQIWFW-ZBJDZAJPSA-N
• SMILES： C1(OC([2H])([2H])C([2H])([2H])[2H])=NC=CC(B(O)O)=C1

Additional information on (2-(ethoxy-d5)pyridin-4-yl)boronic acid

Research Brief on (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This deuterated boronic acid derivative serves as a critical building block in the synthesis of complex molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural properties, including the presence of deuterium in the ethoxy group, enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the role of (2-(ethoxy-d5)pyridin-4-yl)boronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have leveraged this compound to construct biaryl scaffolds, which are prevalent in many FDA-approved drugs. The deuterium labeling also facilitates advanced isotopic tracing techniques, enabling precise metabolic studies and mechanistic investigations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of deuterated kinase inhibitors, which exhibited improved bioavailability and reduced toxicity profiles compared to their non-deuterated counterparts.

Beyond its synthetic applications, (2-(ethoxy-d5)pyridin-4-yl)boronic acid has shown promise in the development of boron neutron capture therapy (BNCT) agents. The compound's ability to selectively accumulate in tumor cells, combined with its favorable boron-10 content, positions it as a potential candidate for next-generation cancer therapeutics. Preliminary in vitro and in vivo studies have reported encouraging results, with enhanced tumor targeting and minimal off-target effects. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

In conclusion, (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to therapeutic development, driven by its unique structural features and functional versatility. Ongoing research continues to explore its full potential, with a focus on optimizing its properties for clinical translation. As the field advances, this compound is poised to play a pivotal role in the discovery and development of innovative therapies.